Cas no 1248988-56-8 (Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate)

• Product Name: Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate
• CAS No: 1248988-56-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5759850
• PubChem ID: 62068632
• Update Time: 2025-07-17

Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1248988-56-8
• tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate
• EN300-2133944
• AKOS011346655
• 1-Pyrrolidineacetic acid, 3-amino-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 3-amino-1-pyrrolidineacetate
• Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate

• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)7-12-5-4-8(11)6-12/h8H,4-7,11H2,1-3H3
• InChI Key： NGPKKCGEGHNYOW-UHFFFAOYSA-N
• SMILES： O(C(CN1CCC(C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Boiling Point: 265.9±35.0 °C(Predicted)
• pka: 9.55±0.20(Predicted)

Additional information on Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate

Exploring the Versatile Applications of Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate (CAS No. 1248988-56-8) in Modern Chemistry

In the ever-evolving field of organic chemistry, Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate (CAS No. 1248988-56-8) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This pyrrolidine derivative is widely recognized for its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly focusing on this compound to address challenges in drug discovery, green chemistry, and material science.

The molecular structure of Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate features a pyrrolidine ring with an amino group at the 3-position, coupled with a tert-butyl ester moiety. This configuration provides exceptional versatility, enabling its use in peptide coupling reactions, heterocyclic synthesis, and as a building block for complex molecules. Recent studies highlight its potential in developing bioactive compounds, particularly in the realm of central nervous system (CNS) therapeutics, where its amine functionality plays a critical role in modulating receptor interactions.

One of the most searched questions about Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate revolves around its synthetic routes and scalability. Industry trends indicate a growing demand for cost-effective and sustainable synthesis methods, with many researchers exploring catalytic processes and flow chemistry to optimize production. Additionally, the compound's stability under various conditions and compatibility with common reagents make it a preferred choice for high-throughput screening and combinatorial chemistry.

Another hot topic linked to this compound is its application in prodrug design. With the rise of targeted drug delivery systems, Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate is being investigated for its ability to enhance bioavailability and tissue penetration. Its ester group can be hydrolyzed in vivo, releasing active drug molecules, which aligns with the pharmaceutical industry's push toward precision medicine.

From an environmental perspective, the compound's role in green chemistry initiatives is gaining traction. Its potential use in biodegradable materials and non-toxic catalysts resonates with global efforts to reduce chemical waste. Researchers are also examining its solubility profiles and reaction kinetics to minimize solvent use and energy consumption, addressing the sustainability concerns frequently raised in academic and industrial forums.

In conclusion, Tert-butyl 2-(3-aminopyrrolidin-1-yl)acetate (CAS No. 1248988-56-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug development to sustainable chemistry—make it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is poised to play an even greater role in shaping the future of specialty chemicals and life sciences.